2-Hydroxymethyl-N-nitrosothiazolidine
Overview
Description
2-Hydroxymethyl-N-nitrosothiazolidine is a useful research compound. Its molecular formula is C4H8N2O2S and its molecular weight is 148.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Hydroxymethyl-N-nitrosothiazolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydroxymethyl-N-nitrosothiazolidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Presence in Food Products : 2-Hydroxymethyl-N-nitrosothiazolidine has been identified in a variety of smoked meats and bacon, with its concentrations being determined using high-performance liquid chromatography. It is suggested that in fried bacon, 2-Hydroxymethyl-N-nitrosothiazolidine likely originates from heat-induced decarboxylation of its precursor compound (Sen, Baddoo, Seaman, & Weber, 1991).
Mutagenicity Studies : The mutagenicity of 2-hydroxyalkyl-N-nitrosothiazolidines, including 2-Hydroxymethyl-N-nitrosothiazolidine, has been tested, revealing clear dose-response mutagenicity towards certain bacterial strains, highlighting potential health concerns (Umano, Shibamoto, Fernando, & Wei, 1984).
Metabolism in Hepatocytes : Studies have also investigated the metabolism of 2-Hydroxymethyl-N-nitrosothiazolidine in isolated rat liver hepatocytes, identifying major components in the non-acidic fraction of the metabolites (Cragin & Shibamoto, 1992).
Synthesis and Analysis : Research has been conducted on the synthesis of 2-Hydroxymethyl-N-nitrosothiazolidine, achieving high purity and yield, which is crucial for its accurate study and understanding in various contexts (Cragin & Shibamoto, 1989).
Health Implications : The presence of 2-Hydroxymethyl-N-nitrosothiazolidine in human urine and its possible health implications have been studied, with its origin being linked to exposure to precursors like formaldehyde and nitrosatable amines (Ohshima, Friesen, O'Neill, & Bartsch, 1983).
properties
IUPAC Name |
(3-nitroso-1,3-thiazolidin-2-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O2S/c7-3-4-6(5-8)1-2-9-4/h4,7H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITBDROATCZHGRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1N=O)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10919356 |
Source
|
| Record name | (3-Nitroso-1,3-thiazolidin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxymethyl-N-nitrosothiazolidine | |
CAS RN |
92134-93-5 |
Source
|
| Record name | 2-Hydroxymethyl-N-nitrosothiazolidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0092134935 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3-Nitroso-1,3-thiazolidin-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10919356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-HYDROXYMETHYL-N-NITROSOTHIAZOLIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9H65BYW9AP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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